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Abstract
Erythromycin Ethylsuccinate is a macrolide antibiotic, an ester of erythromycin, widely

utilized for the treatment of various bacterial infections.[1] This technical guide provides a

comprehensive overview of its molecular structure, key chemical properties, and the

experimental methodologies used for its characterization. Detailed information is presented to

support research, development, and quality control activities related to this important

pharmaceutical compound.

Molecular Structure
Erythromycin Ethylsuccinate is chemically designated as the 2'-(ethyl succinate) ester of

erythromycin A.[2] The core structure consists of a 14-membered lactone ring characteristic of

macrolide antibiotics, to which two sugar moieties, desosamine and cladinose, are attached.

The ethyl succinate group is esterified to the 2'-hydroxyl group of the desosamine sugar.[3]

This modification enhances the acid stability of the compound, improving its oral bioavailability.

[3]

The IUPAC name for the main component, erythromycin A 2"-(ethyl succinate), is

(3R,4S,5S,6R,7R,9R,11R,12R,13S,14R)-4-[(2,6-dideoxy-3-C-methyl-3-O-methyl-α-L-ribo-
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hexopyranosyl)oxy]-14-ethyl-7,12,13-trihydroxy-3,5,7,9,11,13-hexamethyl-6-[[3,4,6-trideoxy-3-

(dimethylamino)-2-O-(4-ethoxy-4-oxobutanoyl)-β-D-xylo-

hexopyranosyl]oxy]oxacyclotetradecane-2,10-dione.[4]

Chemical and Physical Properties
A summary of the key chemical and physical properties of Erythromycin Ethylsuccinate is

presented in the table below. These properties are crucial for its formulation, delivery, and

analytical characterization.

Property Value References

Molecular Formula C43H75NO16

Molecular Weight 862.05 g/mol

Appearance

White or almost white,

crystalline powder,

hygroscopic.

Melting Point 219-224 °C

Boiling Point 778.19 °C (rough estimate)

Solubility

Practically insoluble in water;

freely soluble in acetone,

anhydrous ethanol, and

methanol; slightly soluble in

diethyl ether.

pKa

13.09 ± 0.70 (Predicted,

Strongest Acidic); 7.87

(Strongest Basic)

Stability

Hygroscopic. After

reconstitution, suspensions are

stable for 10 days at 2-8 °C.
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Erythromycin Ethylsuccinate is a bacteriostatic antibiotic that functions by inhibiting protein

synthesis in susceptible bacteria. The active moiety, erythromycin, binds to the 50S subunit of

the bacterial ribosome. This binding interferes with the translocation step of protein synthesis,

preventing the elongation of the polypeptide chain and ultimately halting bacterial growth and

replication.
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Mechanism of Action of Erythromycin
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Synthesis Workflow of Erythromycin Ethylsuccinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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